Cas no 1261441-64-8 (3-fluoro-5-hydroxybenzene-1-sulfonyl chloride)

• Product Name: 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride
• CAS No: 1261441-64-8
• MF: C₆H₄ClFO₃S
• MW: 210.610563278198
• MDL: MFCD18396832
• CID: 4583589
• PubChem ID: 55279603
• Update Time: 2025-06-13

3-fluoro-5-hydroxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride

• MDL： MFCD18396832
• Inchi： 1S/C6H4ClFO3S/c7-12(10,11)6-2-4(8)1-5(9)3-6/h1-3,9H
• InChI Key： OMKGTNFVEVJECD-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(O)=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride

Introduction to 3-Fluoro-5-Hydroxybenzene-1-Sulfonyl Chloride (CAS No. 1261441-64-8)

3-Fluoro-5-hydroxybenzene-1-sulfonyl chloride (CAS No. 1261441-64-8) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-fluoro-5-hydroxybenzenesulfonyl chloride, is a sulfonyl chloride derivative characterized by its unique functional groups, including a fluorine atom, a hydroxyl group, and a sulfonyl chloride moiety. These functional groups contribute to its reactivity and potential utility in various chemical reactions and synthetic processes.

The molecular structure of 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride is of particular interest due to its ability to participate in nucleophilic substitution reactions. The presence of the sulfonyl chloride group makes it an excellent electrophile, facilitating its use in the synthesis of sulfonamides and other sulfur-containing compounds. Additionally, the fluorine and hydroxyl groups provide opportunities for further functionalization, making this compound a valuable intermediate in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the use of 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases. Protein kinases are crucial enzymes involved in various cellular processes, including signal transduction and cell cycle regulation. Inhibiting these enzymes can have therapeutic benefits in treating diseases such as cancer and inflammatory disorders.

Another area where 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride has shown promise is in the development of antiviral agents. Research conducted at the University of California, San Francisco, demonstrated that this compound can be used to synthesize novel antiviral compounds with activity against a range of viruses, including influenza and HIV. The unique combination of functional groups in this molecule allows for the design of compounds with high selectivity and low toxicity, which are essential characteristics for effective antiviral drugs.

Beyond its applications in medicinal chemistry, 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride has also been explored for its potential use in materials science. A study published in Advanced Materials reported that this compound can be used as a building block for the synthesis of advanced polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems, sensors, and coatings.

The synthesis of 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-fluoro-5-hydroxybenzenesulfonic acid with thionyl chloride or phosphorus oxychloride. The choice of reagent and reaction conditions can significantly impact the efficiency and selectivity of the reaction, making it essential to optimize these parameters for large-scale production.

In terms of safety and handling, it is important to note that 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride is a reactive compound that should be handled with appropriate precautions. It is recommended to work under inert conditions and use personal protective equipment (PPE) such as gloves, goggles, and a lab coat. Additionally, proper storage conditions should be maintained to prevent degradation or unwanted reactions.

The future prospects for 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride are promising. Ongoing research continues to uncover new applications and synthetic strategies involving this compound. As our understanding of its properties and reactivity deepens, it is likely that we will see increased utilization of 3-fluoro-5-hydroxybenzene-1-sulfonyl chloride in various scientific and industrial fields.